Cas no 2138188-65-3 (2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine)

2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine is a heterocyclic compound featuring a thienopyrimidine core substituted with a trichloromethyl group at the 2-position and an amino group at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trichloromethyl group enhances electrophilic character, facilitating further functionalization, while the amino group offers nucleophilic reactivity for derivatization. Its fused thienopyrimidine scaffold contributes to stability and potential bioactivity, particularly in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its reactive functional groups. Its synthetic versatility makes it useful for constructing complex molecules in drug discovery and specialty chemical development.
2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine structure
2138188-65-3 structure
Product Name:2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
CAS No:2138188-65-3
MF:C7H4Cl3N3S
MW:268.550756454468
CID:6566930
PubChem ID:165955963
Update Time:2025-06-09

2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
    • EN300-790212
    • 2138188-65-3
    • 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
    • Inchi: 1S/C7H4Cl3N3S/c8-7(9,10)6-12-4(11)3-1-2-14-5(3)13-6/h1-2H,(H2,11,12,13)
    • InChI Key: WBXRPVYGQDHVHG-UHFFFAOYSA-N
    • SMILES: ClC(C1=NC(=C2C=CSC2=N1)N)(Cl)Cl

Computed Properties

  • Exact Mass: 266.919151g/mol
  • Monoisotopic Mass: 266.919151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 80Ų

2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-790212-0.05g
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2138188-65-3 95.0%
0.05g
$959.0 2025-02-22
Enamine
EN300-790212-0.1g
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2138188-65-3 95.0%
0.1g
$1005.0 2025-02-22
Enamine
EN300-790212-0.25g
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2138188-65-3 95.0%
0.25g
$1051.0 2025-02-22
Enamine
EN300-790212-0.5g
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2138188-65-3 95.0%
0.5g
$1097.0 2025-02-22
Enamine
EN300-790212-1.0g
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2138188-65-3 95.0%
1.0g
$1142.0 2025-02-22
Enamine
EN300-790212-2.5g
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2138188-65-3 95.0%
2.5g
$2240.0 2025-02-22
Enamine
EN300-790212-5.0g
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2138188-65-3 95.0%
5.0g
$3313.0 2025-02-22
Enamine
EN300-790212-10.0g
2-(trichloromethyl)thieno[2,3-d]pyrimidin-4-amine
2138188-65-3 95.0%
10.0g
$4914.0 2025-02-22

Additional information on 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine

2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine: An Emerging Compound in Medicinal Chemistry

2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 2138188-65-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine is characterized by a thienopyrimidine core with a trichloromethyl group attached to the pyrimidine ring. This specific substitution pattern imparts unique chemical and biological properties to the molecule. The presence of the trichloromethyl group enhances the lipophilicity and stability of the compound, making it an attractive candidate for drug development.

Recent research has focused on elucidating the biological activities of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine has demonstrated significant anticancer activity. Preclinical studies have shown that it can selectively inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The compound appears to exert its anticancer effects through multiple mechanisms, such as inducing apoptosis and disrupting cell cycle progression.

The pharmacokinetic profile of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine has also been investigated. Initial studies suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more detailed pharmacokinetic studies are needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

Safety and toxicity assessments are crucial for any potential drug candidate. Preliminary toxicity studies of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine have indicated that it is well-tolerated at therapeutic doses in animal models. However, further comprehensive toxicity studies are required to ensure its safety in humans.

The potential applications of 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine extend beyond antiviral and anticancer therapies. Recent research has explored its anti-inflammatory properties, which could make it a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory pathways suggests that it may have broad therapeutic utility.

In conclusion, 2-(Trichloromethyl)thieno[2,3-d]pyrimidin-4-amine (CAS No. 2138188-65-3) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research is expected to provide more insights into its mechanisms of action and potential clinical applications.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD